Cas no 1096861-93-6 (5-Fluoro-2-piperidin-1-yl-benzoic acid)

• Product Name: 5-Fluoro-2-piperidin-1-yl-benzoic acid
• CAS No: 1096861-93-6
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD11639806
• CID: 4785771
• Update Time: 2025-06-15

5-Fluoro-2-piperidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-piperidin-1-yl-benzoic acid

• MDL： MFCD11639806
• Inchi： 1S/C12H14FNO2/c13-9-4-5-11(10(8-9)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： LJRHCRAISRPYQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-Fluoro-2-piperidin-1-yl-benzoic acid

Comprehensive Overview of 5-Fluoro-2-piperidin-1-yl-benzoic acid (CAS No. 1096861-93-6): Properties, Applications, and Research Insights

5-Fluoro-2-piperidin-1-yl-benzoic acid (CAS No. 1096861-93-6) is a fluorinated aromatic compound featuring a piperidine moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This benzoic acid derivative is characterized by its unique molecular structure, combining a fluorine atom at the 5-position and a piperidine ring at the 2-position of the benzene core. Such structural attributes contribute to its potential as a versatile intermediate in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds like 5-Fluoro-2-piperidin-1-yl-benzoic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently explore its role in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in precision medicine. The compound’s CAS number 1096861-93-6 is often searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening campaigns.

From a synthetic chemistry perspective, 5-Fluoro-2-piperidin-1-yl-benzoic acid serves as a key building block for heterocyclic scaffolds. Its carboxylic acid group enables facile derivatization, making it valuable for constructing amide-linked prodrugs or bioconjugates. Notably, its piperidine subunit is a common pharmacophore in CNS-active compounds, sparking interest in neurodegenerative disease research.

Environmental and regulatory considerations are also critical when discussing CAS 1096861-93-6. The compound’s eco-toxicity profile and biodegradability are frequently queried in regulatory submissions, emphasizing the need for sustainable synthesis routes. Innovations like flow chemistry and catalytic fluorination are being explored to optimize its production while minimizing waste.

Market analytics reveal growing interest in 5-Fluoro-2-piperidin-1-yl-benzoic acid across North America and Asia-Pacific regions, driven by R&D investments in small-molecule APIs. Patent landscapes highlight its use in anticancer agents and anti-inflammatory drugs, with several applications citing its structure-activity relationship (SAR) advantages.

For researchers seeking CAS 1096861-93-6 suppliers, purity (>98%) and HPLC/GC-MS certification are top priorities. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for quality control, ensuring reproducibility in downstream applications. Storage recommendations typically advise protection from light and moisture to maintain stability.

Emerging applications of 5-Fluoro-2-piperidin-1-yl-benzoic acid extend to PET radiotracer development, leveraging its fluorine atom for ¹⁸F-labeling. This aligns with the rising demand for diagnostic imaging probes in oncology and neurology. Collaborative studies between academia and industry continue to uncover novel utilities for this multifunctional compound.